2-(3-Methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid

• IUPAC Name: 2-(3-methyl-2-oxopyridin-1-yl)acetic acid
• InChI: InChI=1S/C8H9NO3/c1-6-3-2-4-9(8(6)12)5-7(10)11/h2-4H,5H2,1H3,(H,10,11)
• InChI Key: CIJDGSBMVPUFQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN(C1=O)CC(=O)O
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• CAS No.: 1176754-29-2

Description

“2-(3-Methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid” is a chemical compound with the CAS Number: 1176754-29-2. Its IUPAC name is (3-methyl-2-oxo-1 (2H)-pyridinyl)acetic acid. The compound has a molecular weight of 167.16.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, (2-Oxo-2,3-dihydroimidazo [1,2-a]pyridin-3-yl)acetic acids were prepared from 2-aminopyridines by acylation with maleic or citraconic anhydrides and followed by Michael addition. Formation of 3-methyl substituted derivatives from citraconic anhydride was found to be regioselective.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9NO3/c1-6-3-2-4-9 (8 (6)12)5-7 (10)11/h2-4H,5H2,1H3, (H,10,11). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Scientific Research Applications

Synthesis and Structural Studies

A notable application of derivatives closely related to 2-(3-Methyl-2-oxo-1,2-dihydropyridin-1-yl)acetic acid is in the field of organic synthesis and structural analysis. For instance, the synthesis and structural studies of related compounds, such as (2-Oxo-2,3-dihydroimidazo[1,2-a]pyridin-3-yl)acetic acids, have been explored. These compounds were prepared from 2-aminopyridines through acylation and Michael addition processes. The regioselective formation of 3-methyl substituted derivatives from citraconic anhydride and their molecular conformations in solution and crystal form were discussed, shedding light on the structural characteristics of these compounds (Chui et al., 2004).

Chemical Characterization

The chemical characterization of 2-oxo-1,2-dihydropyridine-1-acetic acid derivatives has been another area of focus. A study described the synthesis of a novel compound, characterized by elemental analysis, IR spectrum, and single crystal X-ray diffraction. This research offers insights into the compound's crystal structure, providing a foundation for further investigations into its properties and applications (Zhao Jing-gui, 2005).

Potential Pharmacological Activities

The exploration of potential pharmacological activities of derivatives has also been a significant area of research. For example, the synthesis and evaluation of antibacterial activity of 1,4-Benzoxazine analogues, which include derivatives of 2-oxo-1,2-dihydropyridin-1-acetic acid, highlight the potential of these compounds in developing new antimicrobial agents. The study investigated the antibacterial efficacy of synthesized compounds against various bacterial strains, indicating their promising application in addressing antibiotic resistance (Kadian et al., 2012).